2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide

• IUPAC Name: 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide
• InChI: InChI=1S/C17H13FN2O2/c1-19-16(21)11-6-2-3-7-12(11)17-20-10-15(22-17)13-8-4-5-9-14(13)18/h2-10H,1H3,(H,19,21)
• InChI Key: SNTHXXSVFLHPGX-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC=C1C2=NC=C(O2)C3=CC=CC=C3F
• Molecular Formula: C17H13FN2O2
• Molecular Weight: 296.29 g/mol

Description

2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide, also known as FOXY or 2-F-5-MeO-DIBF, is a synthetic compound that belongs to the family of benzamides. It has been widely studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and medicinal chemistry.

Mechanism of Action

2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide acts as a selective agonist for the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that activates the phospholipase C pathway. Activation of the 5-HT2A receptor leads to the release of intracellular calcium ions and the activation of protein kinase C, which results in the modulation of various intracellular signaling pathways. 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has been shown to induce a dose-dependent increase in intracellular calcium levels in cells expressing the 5-HT2A receptor.
Biochemical and Physiological Effects
2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has been shown to induce a variety of biochemical and physiological effects through its activation of the 5-HT2A receptor. These effects include the modulation of neuronal excitability, the regulation of neurotransmitter release, and the modulation of synaptic plasticity. 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has also been shown to induce changes in behavior, including alterations in locomotor activity, anxiety-like behavior, and social behavior.

Advantages and Limitations for Lab Experiments

2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has several advantages as a tool compound for scientific research. It has high affinity and selectivity for the 5-HT2A receptor, making it a valuable compound for studying the pharmacology of this receptor. 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide is also relatively easy to synthesize and purify, making it readily available for use in laboratory experiments.
However, 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide also has several limitations. It has low solubility in aqueous solutions, which can limit its use in certain experimental settings. 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide also has a relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are several future directions for the study of 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide and its derivatives. One direction is the development of novel 5-HT2A receptor agonists with improved pharmacokinetic properties and therapeutic efficacy. Another direction is the investigation of the role of the 5-HT2A receptor in various neurological disorders, including schizophrenia, depression, and anxiety. Additionally, the use of 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide as a tool compound for the study of other G protein-coupled receptors and intracellular signaling pathways is an area of future research.

Synthesis Methods

The synthesis of 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide involves the reaction of 2-fluoro-5-iodophenol with N-methyl-2-aminoacetamide in the presence of potassium carbonate and cesium carbonate. The reaction is carried out in dimethyl sulfoxide at 130°C for 24 hours, followed by purification through column chromatography. The yield of 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide is typically around 50%.

Scientific Research Applications

2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has been extensively studied for its potential applications in various scientific fields. In the field of neuroscience, 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has been shown to act as a selective agonist for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has been used in studies to investigate the role of the 5-HT2A receptor in various neurological disorders, including schizophrenia, depression, and anxiety.
In the field of pharmacology, 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has been used as a tool compound to study the structure-activity relationship of benzamides and their derivatives. 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has been shown to have high affinity and selectivity for the 5-HT2A receptor, making it a valuable compound for studying the pharmacology of this receptor.
In the field of medicinal chemistry, 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has been used as a lead compound for the development of novel 5-HT2A receptor agonists with improved pharmacokinetic properties and therapeutic efficacy. 2-[5-(2-fluorophenyl)-1,3-oxazol-2-yl]-N-methylbenzamide has been modified by introducing various substituents on the phenyl and oxazole rings, leading to the discovery of several potent and selective 5-HT2A receptor agonists.